Cas no 82019-04-3 (Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-)
![Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- structure](https://www.kuujia.com/scimg/cas/82019-04-3x500.png)
82019-04-3 structure
Product name:Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
- 2-hydroxy-3,7,8-trichlorodibenzo-4-dioxin
- 2-Hydroxy-3,7,8-trichlorodibenzo-p-dioxin
- 3,7,8-trichlorodibenzo-p-dioxin-2-ol
- DTXSID201002392
- NS00116022
- 82019-04-3
- Dibenzo(b,e)(1,4)dioxin-2-ol, 3,7,8-trichloro-
- 2-hydroxy-3,7,8-trichloro dibenzo-p-dioxine
- 2-Hydroxy-3,7,8-trichlorodd
- 8-OH-2,3,7-TriCDD
- UNII-LLF5IVU6KN
- 3,7,8-Trichlorodibenzo(b,e)(1,4)dioxin-2-ol
- 3,7,8-trichlorooxanthren-2-ol
- LLF5IVU6KN
-
- Inchi: InChI=1S/C12H5Cl3O3/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4,16H
- InChI Key: PMDIZNYHSROIKW-UHFFFAOYSA-N
- SMILES: C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)O
Computed Properties
- Exact Mass: 301.93
- Monoisotopic Mass: 301.93
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.663
- Boiling Point: 435.5°C at 760 mmHg
- Flash Point: 217.2°C
- Refractive Index: 1.68
Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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